Cas no 1261683-76-4 (Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate)

• Product Name: Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate
• CAS No: 1261683-76-4
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 4797802
• Update Time: 2025-07-22

Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-(hydroxymethyl)naphthalene-1-carboxylate
• Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate

• Inchi： 1S/C13H12O3/c1-16-13(15)11-7-3-5-9-4-2-6-10(8-14)12(9)11/h2-7,14H,8H2,1H3
• InChI Key： LSHQLMWRLTVNTJ-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C2C=CC=C(C(=O)OC)C2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Additional information on Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate

Comprehensive Overview of Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate (CAS No. 1261683-76-4)

Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate (CAS No. 1261683-76-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its naphthalene backbone and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structure, combining a hydroxymethyl group and a methyl carboxylate moiety, makes it a valuable building block for researchers exploring novel drug candidates, advanced materials, and fine chemicals.

In recent years, the demand for Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for designing small-molecule inhibitors and biologically active compounds. The compound's ability to undergo further chemical modifications, such as esterification or oxidation, allows for the creation of diverse derivatives with tailored properties. This adaptability aligns with the growing trend in precision medicine and targeted therapy, where customized molecular structures are essential for addressing specific biological pathways.

Another area of interest for CAS No. 1261683-76-4 is its utility in material science. The naphthalene core provides a rigid aromatic framework, which is advantageous for developing organic semiconductors and luminescent materials. With the rise of flexible electronics and OLED technology, compounds like Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate are being investigated for their electronic and optical properties. Its potential to contribute to energy-efficient devices and sustainable technologies makes it a subject of ongoing research.

The synthesis of Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate typically involves multi-step organic reactions, including esterification and hydroxymethylation. These processes require precise control of reaction conditions to achieve high yields and purity. As the pharmaceutical and material science industries emphasize green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce this compound. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being evaluated to reduce environmental impact while maintaining efficiency.

From a commercial perspective, CAS No. 1261683-76-4 is available through specialized chemical suppliers catering to research and development sectors. Its pricing and availability are influenced by factors such as purity grade, batch size, and market demand. Companies involved in custom synthesis and contract research often seek this compound for proprietary projects, further driving its relevance in the chemical industry.

In conclusion, Methyl 8-(hydroxymethyl)naphthalene-1-carboxylate (CAS No. 1261683-76-4) is a compound of significant scientific and industrial importance. Its applications span across drug development, advanced materials, and sustainable chemistry, reflecting the interdisciplinary nature of modern research. As innovation continues to push the boundaries of these fields, the role of this compound is expected to expand, offering new opportunities for discovery and application.